Cas no 18494-86-5 (2,5-dimethyl-1-(1-naphthalenyl)-1H-Pyrrole)

• Product Name: 2,5-dimethyl-1-(1-naphthalenyl)-1H-Pyrrole
• CAS No: 18494-86-5
• MF: C₁₆H₁₅N
• MW: 221.297003984451
• CID: 1108141
• PubChem ID: 1207567
• Update Time: 2025-04-20

2,5-dimethyl-1-(1-naphthalenyl)-1H-Pyrrole Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-1-(1-naphthalenyl)-1H-Pyrrole
• 2,5-dimethyl-1-(naphthalene-1-yl)-1H-pyrrole
• SR-01000459898
• SR-01000459898-1
• 2,5-dimethyl-1-(1-naphthyl)-1H-pyrrole
• AKOS000285579
• 2,5-dimethyl-1-(naphthalen-1-yl)-1H-pyrrole
• 18494-86-5
• AM-879/40177431
• CCG-108806
• STK196765
• 2,5-dimethyl-1-naphthalen-1-ylpyrrole

• Inchi： 1S/C16H15N/c1-12-10-11-13(2)17(12)16-9-5-7-14-6-3-4-8-15(14)16/h3-11H,1-2H3
• InChI Key： UCWRRXOWTMTMQH-UHFFFAOYSA-N
• SMILES： N1(C(C)=CC=C1C)C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 221.12055
• Monoisotopic Mass: 221.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• PSA: 4.93